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carbazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Methoxy-9H-carbazole, a heterocyclic aromatic compound of significant
interest in medicinal chemistry and materials science. This document collates available data on
its physicochemical characteristics, spectral properties, and synthesis. It also elucidates its
biological activity, with a particular focus on its role as an inhibitor of the NF-kB signaling
pathway, a critical target in cancer drug development. Detailed experimental methodologies
and structured data tables are presented to facilitate further research and application of this
compound.

Chemical and Physical Properties

3-Methoxy-9H-carbazole is a derivative of carbazole with a methoxy group substituted at the
3-position of the carbazole ring.[1][2] The "9H" designation indicates that the nitrogen atom at
position 9 is bonded to a hydrogen atom.[1] This substitution pattern influences the electronic
distribution within the aromatic system, thereby affecting its chemical reactivity and physical
properties.[1]
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Tabulated Physical and Chemical Data

Property Value Source(s)
Molecular Formula C13H11NO [3]
Molecular Weight 197.23 g/mol [4]
CAS Number 18992-85-3 [3]
IUPAC Name 3-methoxy-9H-carbazole [3]
Melting Point 139-141 °C [5]
Appearance Solid [4]

Soluble in organic solvents
N such as chloroform, benzene,
Solubility _ [6]
and ethanol.[6] Practically

insoluble in water.[6]

Data not available in the
pKa .
searched literature.

LogP (calculated) 3.7 [3]

Spectral Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 3-
Methoxy-9H-carbazole.

Tabulated Spectral Data
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Technique Key Peaks/Signals Source(s)

Spectral data available, but
1H NMR specific peak assignments [7]

require further analysis.

Spectral data available, but
13C NMR specific peak assignments [7]

require further analysis.

Characteristic peaks for N-H,
C-H (aromatic and aliphatic),

FT-IR [81[9]
C-0, and C=C bonds are

expected.

Molecular ion peak (M+)
Mass Spectrometry (MS) [3]
expected at m/z 197.

Absorption maxima are
UV-Vis Spectroscopy influenced by the solvent [LO][11][12][13]
polarity.

Experimental Protocols

Synthesis of 3-Methoxy-9H-carbazole via Ullmann
Condensation

A common method for the synthesis of 3-Methoxy-9H-carbazole is the Ullmann condensation,
which involves the copper-catalyzed reaction of an aryl halide with an alcohol.[1] A specific
protocol is adapted from a literature procedure for a similar carbazole derivative.[14]

Materials:
e 3-Bromo-9H-carbazole
o Copper(l) iodide (Cul)

e Sodium methoxide (NaOMe) in Methanol (5 M solution)
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Dry Dimethylformamide (DMF)

Argon gas

Ethyl acetate (EtOAC)

Saturated aqueous sodium bicarbonate (NaHCO3)

Anhydrous sodium sulfate (Na2S0a)
Procedure:

e To a solution of 3-Bromo-9H-carbazole (40 mmol) in dry DMF (80 mL) under an argon
atmosphere, add Cul (48 mmol).

e Add a5 M solution of NaOMe in MeOH (0.80 mol) at room temperature.

o Heat the reaction mixture to 120 °C and stir overnight.

 After cooling to room temperature, evaporate the solvent under reduced pressure.
o To the residue, add saturated aqueous NaHCOs.

o Extract the mixture with EtOAc three times.

o Combine the organic layers, dry over anhydrous NazSOa, filter, and evaporate the solvent in
vacuo to yield the crude product.

Purification by Recrystallization

The crude 3-Methoxy-9H-carbazole can be purified by recrystallization.
Procedure:

e Dissolve the crude product in a minimal amount of a hot solvent, such as ethanol or an ethyl
acetate/heptane mixture.[5][15][16]

 Allow the solution to cool slowly to room temperature, then cool further in an ice bath to
induce crystallization.
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o Collect the crystals by vacuum filtration.
e Wash the crystals with a small amount of the cold recrystallization solvent.

e Dry the purified crystals under vacuum.

Analytical Methods

High-Performance Liquid Chromatography (HPLC): A general reverse-phase HPLC method
can be adapted for the purity analysis of 3-Methoxy-9H-carbazole.[17][18][19]

e Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um).

» Mobile Phase: A gradient of acetonitrile and water, potentially with a modifier like formic acid
for MS compatibility.

o Detection: UV detection at a wavelength determined from the UV-Vis spectrum of the
compound.

Chemical Reactivity and Biological Activity

The methoxy group at the 3-position is an electron-donating group, which activates the
carbazole ring towards electrophilic substitution.[1] This property makes 3-Methoxy-9H-
carbazole a valuable intermediate in the synthesis of more complex molecules.[1]

Inhibition of NF-kB Signaling Pathway in Breast Cancer

Recent studies have highlighted the potential of 3-Methoxy-9H-carbazole as an anti-cancer
agent. It has been shown to impede the growth of human breast cancer cells by suppressing
the NF-kB signaling pathway.[16][20] The NF-kB pathway is a critical regulator of genes
involved in inflammation, immunity, cell proliferation, and apoptosis. Its chronic activation is
implicated in the progression of various cancers.

The proposed mechanism involves the inhibition of NF-kB, which in turn modulates the
expression of downstream target genes such as Bcl-2 (an anti-apoptotic protein) and caspase-
3 (a key executioner of apoptosis).[16] By suppressing NF-kB, 3-Methoxy-9H-carbazole can
induce apoptosis in cancer cells.
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Caption: Workflow for the synthesis and purification of 3-Methoxy-9H-carbazole.

NF-kB Signaling Pathway Inhibition
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Inhibition of NF-kB Signaling by 3-Methoxy-9H-carbazole

( )

. JC

Inhibits Promotes

Click to download full resolution via product page

Caption: Proposed mechanism of apoptosis induction via NF-kB inhibition.

Conclusion

3-Methoxy-9H-carbazole is a versatile compound with significant potential in both materials
science and medicinal chemistry. Its synthesis is achievable through established methods like
the Ullmann condensation. The key to its biological activity appears to be its ability to inhibit the
NF-kB signaling pathway, making it a promising candidate for further investigation in the
development of novel anti-cancer therapies. This guide provides a foundational repository of its
known properties and methodologies to support and encourage future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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